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Compound of Interest

Compound Name: YCH1899

Cat. No.: B10860740 Get Quote

Welcome to the technical support center for YCH1899. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

encountered during the handling and use of YCH1899 in experimental settings.

Frequently Asked Questions (FAQs) - YCH1899
Instability
Q1: My YCH1899 has precipitated out of solution. What are the common causes and how can I

resolve this?

A1: Precipitation of YCH1899 can occur due to several factors, including solvent choice,

concentration, and temperature.

Common Causes:

Solvent Suitability: YCH1899 has specific solubility characteristics. Using a solvent system in

which it is not readily soluble can lead to precipitation.

High Concentration: Exceeding the solubility limit of YCH1899 in a given solvent will cause it

to precipitate.

Temperature Fluctuations: Changes in temperature can affect solubility. Cooling a saturated

solution can lead to precipitation.
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pH of Aqueous Solutions: The pH of the buffer can influence the solubility of small molecules

like YCH1899.

Troubleshooting Steps:

Re-dissolving: Gentle warming and/or sonication can often help to redissolve the precipitate.

[1]

Solvent Optimization: Ensure you are using a recommended solvent system. For in vivo

studies, specific formulations with DMSO, PEG300, Tween-80, and saline, or DMSO and

corn oil have been shown to be effective.[1][2]

Concentration Adjustment: If precipitation persists, consider preparing a more dilute stock

solution.

Fresh Preparation: For in vivo experiments, it is recommended to prepare the working

solution fresh on the day of use.[1]

Q2: How should I store my YCH1899 stock solutions to prevent degradation and instability?

A2: Proper storage is critical to maintaining the stability and activity of YCH1899.

Storage Recommendations:

Stock Solutions: Aliquot your stock solution into smaller volumes to avoid repeated freeze-

thaw cycles, which can lead to product inactivation.[1]

Temperature:

For long-term storage (up to 6 months), store stock solutions at -80°C.[1][2]

For short-term storage (up to 1 month), -20°C is suitable.[1][2]

Light Protection: Protect the compound from light.[1][2]

Solid Compound: The solid form of YCH1899 should be stored at -20°C for long-term

stability (≥ 4 years).[3]
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Q3: I am observing inconsistent results in my cell-based assays. Could this be related to

YCH1899 instability?

A3: Yes, inconsistent results can be a symptom of compound instability in your cell culture

media.

Potential Issues:

Precipitation in Media: YCH1899 may precipitate out of the cell culture medium at the

working concentration, reducing its effective concentration and leading to variable results.

Degradation: The compound may degrade over the course of a long incubation period,

leading to a decrease in activity.

Interaction with Media Components: Components of the cell culture media, such as serum

proteins, could potentially interact with and sequester YCH1899.

Troubleshooting Workflow:

Inconsistent Assay Results Visually inspect for precipitation
in media under a microscope

Test a range of final DMSO
concentrations (e.g., <0.5%)

Precipitation
observed

Prepare fresh dilutions from a
stable stock for each experiment

No precipitation

Perform a time-course experiment
to assess stability over time Consistent Results

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent cell-based assay results.

Quantitative Data Summary
YCH1899 Solubility and Storage
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Parameter Details Reference

In Vitro Solubility
≥ 20 mg/mL in DMSO (with

ultrasonic warming to 60°C)
[2]

In Vivo Formulations

1. 10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline

(Solubility: ≥ 2 mg/mL) 2. 10%

DMSO, 90% Corn Oil

(Solubility: ≥ 2 mg/mL)

[1][2]

Stock Solution Storage
-80°C for 6 months-20°C for 1

month (protect from light)
[1][2]

Solid Form Storage -20°C for ≥ 4 years [3]

YCH1899 In Vitro Potency

Target/Cell Line IC₅₀ (nM) Reference

PARP1/2 < 0.001 [1][3]

Capan-1 (pancreatic cancer) 0.10 [1][3]

Olaparib-resistant Capan-1

(Capan-1/OP)
0.89 [1][3]

Talazoparib-resistant Capan-1

(Capan-1/TP)
1.13 [1][3]

HCC1937 (BRCA1 mutant

breast cancer)
4.54 [3]

V-C8 (BRCA2 deficient

hamster cells)
1.19 [1]

Experimental Protocols
Protocol 1: Preparation of YCH1899 Stock Solution
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Weighing: Accurately weigh the desired amount of solid YCH1899 in a sterile microcentrifuge

tube.

Solvent Addition: Add the appropriate volume of DMSO to achieve the desired stock

concentration (e.g., 20 mg/mL).

Dissolution: To aid dissolution, warm the solution to 60°C and use an ultrasonic bath until the

solution is clear.[2]

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile cryovials.

Store at -80°C for long-term storage or -20°C for short-term storage, protected from light.[1]

[2]

Protocol 2: Preparation of YCH1899 for In Vivo Administration

This protocol is based on a formulation that has been used in xenograft mouse tumor models.

[1]

Initial Dissolution: Add 10% of the final volume as DMSO to the required amount of

YCH1899.

Solubilizing Agents: Sequentially add 40% PEG300 and 5% Tween-80, ensuring the solution

is mixed well after each addition.

Final Vehicle: Add 45% saline to reach the final desired volume and concentration.

Administration: It is recommended to use the freshly prepared solution on the same day for

in vivo experiments.[1]

Signaling Pathway and Mechanism of Action
YCH1899 is a potent inhibitor of Poly(ADP-ribose) polymerase (PARP) enzymes, particularly

PARP1 and PARP2.[1][3] PARP enzymes play a crucial role in DNA single-strand break repair.

By inhibiting PARP, single-strand breaks accumulate and lead to the formation of double-strand

breaks during DNA replication. In cancer cells with deficiencies in homologous recombination

(HR) repair, such as those with BRCA1/2 mutations, these double-strand breaks cannot be

efficiently repaired, leading to synthetic lethality and cell death.
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Caption: Mechanism of synthetic lethality induced by YCH1899 in BRCA-deficient cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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